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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Laccase-Mediator

Systems (LMS), often referred to as LacMP, in the pulp and paper industry. The information

presented herein is intended to guide research and development efforts in leveraging this

enzymatic technology for more sustainable and efficient industrial processes.

Introduction to Laccase-Mediator Systems
Laccases are multi-copper containing oxidoreductase enzymes that catalyze the oxidation of a

wide range of phenolic and non-phenolic compounds.[1][2] In the context of the pulp and paper

industry, their primary application is in the degradation of lignin, a complex aromatic polymer

responsible for the brown color of pulp.[2] However, the redox potential of laccases alone is

often insufficient to oxidize the non-phenolic units that constitute the majority of the lignin

structure.[1][3]

To overcome this limitation, small, diffusible molecules known as mediators are used in

conjunction with laccases. This combination, the Laccase-Mediator System (LMS), enhances

the oxidative capability of the enzyme. The laccase oxidizes the mediator, which in its oxidized

radical form, can then attack and depolymerize the recalcitrant non-phenolic lignin structures.
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[3][4] This mechanism makes LMS a powerful tool for various applications within the pulp and

paper sector.

Key Applications and Quantitative Data
The primary applications of LMS in the pulp and paper industry include bio-bleaching of pulp,

delignification, and the treatment of mill effluents. These applications offer environmentally

friendly alternatives to traditional chemical-based processes.[2]

Bio-bleaching and Delignification
LMS technology is a promising alternative to chlorine-based bleaching agents, which are

known to produce toxic chlorinated organic compounds.[2] By selectively degrading residual

lignin, LMS can significantly improve pulp brightness and reduce the kappa number, a measure

of residual lignin content.[5][6][7]
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Laccase Source Mediator Pulp Type Key Findings Reference

Streptomyces

cyaneus CECT

3335

ABTS (2,2'-

azino-bis(3-

ethylbenzothiazol

ine-6-sulfonate))

Eucalyptus Kraft

Pulp

Kappa number

reduction of 2.3

units; Brightness

increase of 2.2

units.

Pycnoporus

cinnabarinus

HBT (1-

hydroxybenzotria

zole)

Flax Alkaline

Pulp

Kappa number

reduction from 9

to 3; ISO

brightness

increase of up to

20%.

Trametes

versicolor

HBT (1-

hydroxybenzotria

zole)

Flax Alkaline

Pulp

Significant

delignification

and brightness

improvement.

[8]

Trichophyton sp.

LKY-7

NHP (N-hydroxy-

2-pyridone

analogue)

Hardwood Kraft

Pulp

Sequential

treatment with

xylanase

followed by LMS

and a peroxide

stage increased

brightness by

~11% ISO and

decreased kappa

number by ~3.6.

[6]

Pycnoporus

cinnabarinus

HBT (1-

hydroxybenzotria

zole)

Eucalypt Kraft

Pulp

81%

delignification

rate achieved;

Final pulp with

90.3% ISO

brightness and

kappa number of

5.

[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/publication/222544650_Flax_pulp_bleaching_and_residual_lignin_modification_by_laccase-mediator_systems
https://cdn.apub.kr/journalsite/sites/ktappi/2014-046-01/N0460460101/N0460460101.pdf
https://cib.csic.es/sites/default/files/publication/file/publication-1274-2006-Ibarra-EMT-39-1319.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16141901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effluent Treatment
Pulp and paper mill effluents are major sources of environmental pollution, characterized by

high concentrations of lignin derivatives, chlorophenols, and other toxic compounds that impart

a dark color and high chemical oxygen demand (COD) and biological oxygen demand (BOD).

[10] LMS can be effectively used to decolorize and detoxify these effluents through the

polymerization and depolymerization of chromophoric and toxic compounds.[2]

Laccase Form Pollutant
Wastewater

Source

Removal

Efficiency
Reference

Immobilized Color
Pulp and Paper

Mill
94.01% [11]

Immobilized Lignin
Pulp and Paper

Mill
95.45% [11]

Immobilized Total Phenols
Pulp and Paper

Mill
94.25% [11]

Free Color
Pulp and Paper

Mill
64.46% [11]

Free Lignin
Pulp and Paper

Mill
58.32% [11]

Free Total Phenols
Pulp and Paper

Mill
52.65% [11]

Ceriporiopsis

subvermispora

(with xylanase)

BOD
Paper Mill

Effluent
60.1% reduction [12][13]

Ceriporiopsis

subvermispora

(with xylanase)

Color
Paper Mill

Effluent
25.8% reduction [12][13]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/publication/232067449_Decolorization_of_Pulp-Paper_Mill_Effluents_by_White-Rot_Fungi
https://pubmed.ncbi.nlm.nih.gov/22012940/
https://pubs.rsc.org/en/content/articlehtml/2025/ew/d5ew00677e
https://pubs.rsc.org/en/content/articlehtml/2025/ew/d5ew00677e
https://pubs.rsc.org/en/content/articlehtml/2025/ew/d5ew00677e
https://pubs.rsc.org/en/content/articlehtml/2025/ew/d5ew00677e
https://pubs.rsc.org/en/content/articlehtml/2025/ew/d5ew00677e
https://pubs.rsc.org/en/content/articlehtml/2025/ew/d5ew00677e
https://www.researchgate.net/publication/264201658_Reduction_in_Acute_Ecotoxicity_of_Paper_Mill_Effluent_by_Sequential_Application_of_Xylanase_and_Laccase
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109937/
https://www.researchgate.net/publication/264201658_Reduction_in_Acute_Ecotoxicity_of_Paper_Mill_Effluent_by_Sequential_Application_of_Xylanase_and_Laccase
https://pmc.ncbi.nlm.nih.gov/articles/PMC4109937/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16141901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are generalized protocols for key experiments involving LMS in the pulp and

paper industry. Researchers should optimize these protocols based on their specific enzymes,

mediators, pulp types, and experimental goals.

Protocol for Laccase-Mediator Bio-bleaching of Kraft
Pulp
Objective: To evaluate the effectiveness of an LMS in reducing the kappa number and

increasing the brightness of kraft pulp.

Materials:

Kraft pulp (e.g., Eucalyptus)

Purified laccase

Mediator (e.g., ABTS or HBT)

50 mM McIlvaine buffer (pH 5.0) or 50 mM Sodium Acetate buffer (pH 4.5)

Erlenmeyer flasks (500 mL)

Shaking incubator

Filtration apparatus

Reagents for kappa number and brightness determination

Procedure:

Prepare a pulp suspension by adding a known amount of oven-dry pulp (e.g., 7.5 g) to a 500

mL Erlenmeyer flask.

Add the appropriate buffer (e.g., 50 mM McIlvaine buffer, pH 5.0) to achieve the desired pulp

consistency (e.g., 7.5% wt/vol).

Add the laccase to the pulp suspension at a specific dosage (e.g., 100 mU per gram of pulp).
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Add the mediator to the suspension at a final concentration of, for example, 5 mM for ABTS

or 1.5-3% (w/w of pulp) for HBT.

Prepare a control flask with heat-inactivated enzyme under the same conditions.

Incubate the flasks at a controlled temperature (e.g., 45-50°C) for a specified duration (e.g.,

3-16 hours) with continuous shaking (e.g., 150 rpm).

Periodically supply oxygen to the flasks if required by the specific laccase.

After the incubation period, filter the pulp and wash it thoroughly with deionized water.

The treated pulp can then be subjected to an alkaline extraction stage (e.g., 1.5% NaOH,

60°C for 1 hour) to further remove lignin fragments.

Determine the kappa number and brightness of the treated and control pulps according to

standard methods (e.g., ISO 302:2004 for kappa number).

Protocol for Determination of Kappa Number
Objective: To quantify the residual lignin content in pulp samples before and after LMS

treatment.

Materials:

Air-dried pulp sample

Potassium permanganate (KMnO₄) solution (0.1 N)

Sulfuric acid (H₂SO₄) solution (4 N)

Potassium iodide (KI) solution (1 N)

Sodium thiosulfate (Na₂S₂O₃) solution (0.1 N)

Starch indicator solution

Distilled water
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Beakers, burette, and other standard laboratory glassware

Procedure:

Accurately weigh 1 gram of the air-dried pulp sample.

Transfer the pulp to a beaker and add 650 mL of distilled water. Disintegrate the pulp to

ensure no fiber bundles remain.

Add 25 mL of 4 N H₂SO₄ to the pulp suspension.

Precisely add 25 mL of 0.1 N KMnO₄ solution to the beaker.

Allow the reaction to proceed for exactly 5 minutes with stirring.

Stop the reaction by adding 5 mL of 1 N KI solution.

Titrate the liberated iodine with 0.1 N Na₂S₂O₃ solution using starch as an indicator. The

endpoint is the disappearance of the blue color.

Perform a blank titration using the same procedure but without the pulp sample.

Calculate the kappa number using the appropriate formula, which corrects for the amount of

permanganate consumed.[7]

Protocol for Laccase Treatment of Pulp Mill Effluent
Objective: To assess the efficacy of laccase in reducing color, lignin, and phenolic compounds

in pulp mill effluent.

Materials:

Pulp and paper mill effluent sample

Free or immobilized laccase

Sodium acetate buffer (e.g., 37.5 mM, pH 4.5)

Batch reactor or stirred beaker
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Spectrophotometer for color, lignin, and phenol analysis

Reagents for analytical measurements (e.g., Folin-Ciocalteu reagent for total phenols)

Procedure:

Characterize the initial effluent for parameters such as color, lignin content, total phenols,

COD, and BOD using standard analytical methods.

Pre-treat the effluent by filtration to remove suspended solids.

In a batch reactor, add a defined volume of the pre-treated effluent (e.g., 100 mL).

Add the laccase (free or immobilized) at a specific concentration (e.g., 1-5 mg/mL).

Adjust the pH of the reaction mixture to the optimal pH for the laccase using a suitable buffer

(e.g., sodium acetate buffer, pH 4.5).

Maintain the reaction at a constant temperature (e.g., 35-55°C) with continuous stirring (e.g.,

600 rpm) for a set period (e.g., 4-6 hours).

After the treatment, collect the sample and measure the final concentrations of color, lignin,

and total phenols.

Calculate the percentage removal of each pollutant to determine the treatment efficiency.

Visualizations
General Workflow for Laccase-Mediator Bio-bleaching

Kraft Pulp Laccase-Mediator
System Treatment Alkaline Extraction Washing Pulp Analysis

(Kappa, Brightness) Bleached Pulp

Click to download full resolution via product page

Caption: Workflow for LMS bio-bleaching of pulp.
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Mechanism of Laccase-Mediator System in Lignin
Degradation

Enzymatic Cycle

Lignin Degradation

Laccase (Oxidized)
[Cu2+]

Laccase (Reduced)
[Cu+]

e- O2 -> 2H2O

Mediator (Reduced)

Mediator (Oxidized Radical)

Laccase

Lignin
(Non-phenolic unit)

e- transfer

Lignin Radical

Mediator (Oxidized)

Lignin Degradation
(C-C and C-O cleavage)

Click to download full resolution via product page

Caption: Laccase-Mediator System (LMS) mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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